Cas no 704872-29-7 (4-(aminomethyl)-5-tert-butylfuran-2-carboxylic acid)

• Product Name: 4-(aminomethyl)-5-tert-butylfuran-2-carboxylic acid
• CAS No: 704872-29-7
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 3081364
• PubChem ID: 1132920
• Update Time: 2025-06-11

4-(aminomethyl)-5-tert-butylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-5-tert-butylfuran-2-carboxylic acid
• AKOS000303283
• 4-Aminomethyl-5- tert -butyl-furan-2-carboxylic acid
• 4-(aminomethyl)-5-(tert-butyl)furan-2-carboxylic acid
• 4-Aminomethyl-5-tert-butyl-furan-2-carboxylic acid
• STK661934
• 4-(aminomethyl)-5-(tert-butyl)furan-2-carboxylicacid
• 704872-29-7

• MDL： MFCD05857683
• Inchi： 1S/C10H15NO3/c1-10(2,3)8-6(5-11)4-7(14-8)9(12)13/h4H,5,11H2,1-3H3,(H,12,13)
• InChI Key： MRGNEVBHLONYBI-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(CN)=C1C(C)(C)C

Computed Properties

• Exact Mass: 197.10519334Da
• Monoisotopic Mass: 197.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 76.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 4-(aminomethyl)-5-tert-butylfuran-2-carboxylic acid

Introduction to 4-(Aminomethyl)-5-tert-butylfuran-2-carboxylic Acid (CAS No. 704872-29-7)

4-(Aminomethyl)-5-tert-butylfuran-2-carboxylic acid (CAS No. 704872-29-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique furan ring and aminomethyl functional group, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular structure of 4-(aminomethyl)-5-tert-butylfuran-2-carboxylic acid is composed of a furan ring substituted with a tert-butyl group at the 5-position and an aminomethyl group at the 4-position. The presence of these functional groups imparts specific chemical properties and reactivity, which are crucial for its potential pharmaceutical applications. The tert-butyl group provides steric hindrance and increased lipophilicity, while the aminomethyl group offers opportunities for further chemical modifications and conjugations.

Recent studies have highlighted the potential of 4-(aminomethyl)-5-tert-butylfuran-2-carboxylic acid in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation in various diseases.

In addition to its anti-inflammatory properties, 4-(aminomethyl)-5-tert-butylfuran-2-carboxylic acid has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/AKT and MAPK pathways. These findings suggest that 4-(aminomethyl)-5-tert-butylfuran-2-carboxylic acid may have therapeutic potential in the treatment of various types of cancer.

The pharmacokinetic properties of 4-(aminomethyl)-5-tert-butylfuran-2-carboxylic acid have also been studied extensively. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. The compound's stability in physiological conditions and its ability to cross biological membranes are additional advantages that contribute to its potential as a drug candidate.

In terms of safety, preliminary toxicological studies have indicated that 4-(aminomethyl)-5-tert-butylfuran-2-carboxylic acid has a low toxicity profile. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

The synthetic route for the preparation of 4-(aminomethyl)-5-tert-butylfuran-2-carboxylic acid has been well-documented in the literature. One common approach involves the reaction of 5-tert-butylfuran-2-carbaldehyde with ammonia or an amine derivative, followed by oxidation to form the carboxylic acid. This synthetic method is scalable and can be adapted for large-scale production, making it suitable for industrial applications.

In conclusion, 4-(aminomethyl)-5-tert-butylfuran-2-carboxylic acid (CAS No. 704872-29-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable biological activities and pharmacokinetic properties, makes it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore new avenues for its use, highlighting its significance in the field of drug discovery and development.